6-(benzyloxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid
Overview
Description
6-(benzyloxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid is a useful research compound. Its molecular formula is C18H18F3NO3 and its molecular weight is 353.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(benzyloxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid involves the reduction of the corresponding nitro compound followed by protection of the resulting amine with a benzyl group. The benzyl-protected amine is then subjected to a Pictet-Spengler reaction to form the tetrahydroisoquinoline ring system. Finally, the benzyl group is removed using hydrogenation in the presence of trifluoroacetic acid to yield the desired product.", "Starting Materials": [ "4-nitrobenzaldehyde", "benzylamine", "formic acid", "sodium borohydride", "acetic anhydride", "trifluoroacetic acid" ], "Reaction": [ "Step 1: Reduction of 4-nitrobenzaldehyde to 4-aminobenzaldehyde using sodium borohydride in the presence of formic acid.", "Step 2: Protection of the resulting amine with benzyl chloride in the presence of sodium carbonate to yield 4-(benzyloxy)benzaldehyde.", "Step 3: Condensation of 4-(benzyloxy)benzaldehyde with benzylamine using acetic anhydride as a catalyst to form the corresponding imine.", "Step 4: Cyclization of the imine with formic acid in the presence of sulfuric acid to form the tetrahydroisoquinoline ring system.", "Step 5: Removal of the benzyl group using hydrogenation in the presence of trifluoroacetic acid to yield 6-(benzyloxy)-1,2,3,4-tetrahydroisoquinoline, trifluoroacetic acid." ] } | |
CAS No. |
2742654-02-8 |
Molecular Formula |
C18H18F3NO3 |
Molecular Weight |
353.3 |
Purity |
95 |
Origin of Product |
United States |
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